Cas no 313251-00-2 ({[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid)

• Product Name: {[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
• CAS No: 313251-00-2
• MF: C₁₃H₁₁Cl₂N₃O₂S
• MW: 344.216339349747
• CID: 3062392
• PubChem ID: 794139
• Update Time: 2025-09-23

{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
• AG-690/11665657
• 965-156-2
• {[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• HMS1754H06
• AKOS000581459
• CS-0346365
• 313251-00-2
• EN300-09122
• G34289
• Cambridge id 5728940
• 2-{[5-(2,4-dichlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
• 2-{[5-(2,4-dichlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• Z55993005
• 2-((4-Allyl-5-(2,4-dichlorophenyl)-4h-1,2,4-triazol-3-yl)thio)acetic acid
• 2-[[5-(2,4-dichlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• 2-((5-(2,4-dichlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)acetic acid

• Inchi： 1S/C13H11Cl2N3O2S/c1-2-5-18-12(9-4-3-8(14)6-10(9)15)16-17-13(18)21-7-11(19)20/h2-4,6H,1,5,7H2,(H,19,20)
• InChI Key： MCNRFGROPNGFLL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NN=C(N1CC=C)SCC(=O)O)Cl

Computed Properties

• Exact Mass: 342.995
• Monoisotopic Mass: 342.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles